Cas no 1806837-96-6 (Ethyl 2-amino-3-(difluoromethyl)-4-hydroxypyridine-5-carboxylate)

• Product Name: Ethyl 2-amino-3-(difluoromethyl)-4-hydroxypyridine-5-carboxylate
• CAS No: 1806837-96-6
• MF: C₉H₁₀F₂N₂O₃
• MW: 232.184109210968
• CID: 4916237
• Update Time: 2025-08-03

Ethyl 2-amino-3-(difluoromethyl)-4-hydroxypyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-3-(difluoromethyl)-4-hydroxypyridine-5-carboxylate

• Inchi： 1S/C9H10F2N2O3/c1-2-16-9(15)4-3-13-8(12)5(6(4)14)7(10)11/h3,7H,2H2,1H3,(H3,12,13,14)
• InChI Key： ABKQFWPSWUKJSY-UHFFFAOYSA-N
• SMILES： FC(C1C(C(C(=O)OCC)=CNC=1N)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 388
• XLogP3: 0.7
• Topological Polar Surface Area: 81.4

Additional information on Ethyl 2-amino-3-(difluoromethyl)-4-hydroxypyridine-5-carboxylate

Ethyl 2-amino-3-(difluoromethyl)-4-hydroxypyridine-5-carboxylate (CAS No. 1806837-96-6): A Comprehensive Overview

Ethyl 2-amino-3-(difluoromethyl)-4-hydroxypyridine-5-carboxylate (CAS No. 1806837-96-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This pyridine derivative, characterized by its unique difluoromethyl and hydroxyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, C9H10F2N2O3, offers a balance of reactivity and stability, making it a valuable building block for drug discovery and material science applications.

The compound's ethyl carboxylate moiety enhances its solubility in organic solvents, facilitating its use in various chemical reactions. Researchers have explored its potential in developing novel antimicrobial agents and enzyme inhibitors, particularly in addressing antibiotic resistance—a pressing global health concern. The difluoromethyl group contributes to improved metabolic stability, a feature highly sought after in modern medicinal chemistry.

In agrochemical applications, Ethyl 2-amino-3-(difluoromethyl)-4-hydroxypyridine-5-carboxylate has shown promise as a precursor for crop protection agents. Its structural components align with the growing demand for environmentally friendly pesticides that target specific plant pathogens while minimizing ecological impact. The compound's hydrogen bonding capacity, derived from its amino and hydroxyl groups, enables selective interactions with biological targets.

The synthesis of CAS 1806837-96-6 typically involves multi-step organic reactions, with careful control of reaction conditions to preserve the integrity of its sensitive functional groups. Recent advancements in green chemistry have prompted researchers to develop more sustainable production methods for such intermediates, reducing waste and energy consumption—a trend reflecting the chemical industry's shift toward environmentally responsible practices.

Analytical characterization of this compound employs standard techniques including NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods confirm the identity and quality of the material, which is typically supplied as a crystalline solid with high chemical purity (>97%). Proper storage conditions (cool, dry environment) ensure long-term stability of this valuable intermediate.

Market demand for pyridine derivatives like Ethyl 2-amino-3-(difluoromethyl)-4-hydroxypyridine-5-carboxylate continues to grow, driven by expanding research in personalized medicine and precision agriculture. The compound's structural versatility allows for diverse modifications, enabling medicinal chemists to explore new structure-activity relationships. This aligns with current pharmaceutical trends focusing on targeted therapies and small molecule drugs for complex diseases.

From a regulatory perspective, this compound falls outside controlled substance categories, making it accessible for legitimate research purposes. However, researchers must adhere to standard laboratory safety protocols when handling any chemical substance. The material's Safety Data Sheet (SDS) provides comprehensive guidance on proper handling, storage, and disposal procedures.

Future research directions for CAS 1806837-96-6 may explore its potential in bioconjugation chemistry or as a scaffold for fluorescent probes. The compound's balanced lipophilicity, conferred by its ethyl ester and difluoromethyl groups, suggests possible applications in drug delivery systems or diagnostic agents. These potential applications position the compound at the intersection of chemistry and biology, addressing current challenges in theranostics and precision medicine.

In conclusion, Ethyl 2-amino-3-(difluoromethyl)-4-hydroxypyridine-5-carboxylate represents an important synthetic intermediate with broad potential across multiple scientific disciplines. Its unique combination of functional groups and adaptable chemistry makes it particularly valuable in today's research landscape, where innovation in molecular design and sustainable synthesis are paramount. As scientific understanding of pyridine-based compounds continues to evolve, this material will likely play an increasingly significant role in advancing both human health and agricultural science.